2-bromo-1-phenyl-1H-imidazole

• IUPAC Name: 2-bromo-1-phenylimidazole
• InChI: InChI=1S/C9H7BrN2/c10-9-11-6-7-12(9)8-4-2-1-3-5-8/h1-7H
• InChI Key: KKPQUNLAAJJUCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=CN=C2Br
• Molecular Formula: C9H7BrN2
• DSSTOX Substance ID: DTXSID60670703
• Molecular Weight: 223.07 g/mol
• CAS RN: 1034566-05-6

Description

2-Bromo-1-phenyl-1H-imidazole is a chemical compound that belongs to the class of imidazoles. Imidazoles play an important role in medicinal chemistry, as many of its derivatives have demonstrated significant biological activity.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia. The synthesis of imidazole derivatives involves various methods and synthetic analogues. For instance, the synthesis of 2-bromo-1-methylimidazole involves the use of 2-Bromo-1-methylimidazole in pharmaceuticals, drug candidates, ligands for transition metal catalysts, and other molecular functional materials.

Molecular Structure Analysis

The molecular structure of 2-bromo-1-phenyl-1H-imidazole is characterized by the presence of a bromine atom and a phenyl group attached to an imidazole ring. The imidazole ring is a five-membered ring containing two nitrogen atoms, which gives it unique chemical properties.

Chemical Reactions Analysis

Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes. It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity.

Scientific Research Applications

Antimicrobial Agents

2-Bromo-1-phenyl-1H-imidazole and its derivatives have been synthesized and tested for antimicrobial activities. For instance, compounds like 1-(2-bromophenyl)-2-phenyl-1H-phenanthro[9,10-d]imidazole have shown effectiveness against Candida albicans (Narwal et al., 2012).

Thermochemical Properties

The thermochemical properties of 1-(R-phenyl)-1H-imidazoles, including 2-bromo variants, have been studied. These compounds exhibit versatile biological activities and have tunable physicochemical properties for practical applications. The vapor pressures and standard enthalpies of vaporization have been measured for these compounds (Emel’yanenko et al., 2017).

Photochromic and Magnetic Properties

2-Bromo-1-phenyl-1H-imidazole derivatives have been studied for their multifunctional applications, particularly in photochromic behavior and slow magnetic relaxation. For example, compounds like 2-(2-hydroxy-5-bromo-phenyl)-4,5-bis(2,5-dimethyl(3-thienyl))-1H-imidazole have been synthesized and characterized for these properties (Cao et al., 2015).

Anticancer Potential

Research on 1-(2-bromophenyl)-2-phenyl-1H-imidazoles has indicated potential anticancer properties. Compounds like 1-phenyl-2-(6-phenyl-5,6-dihydroimidazo[2,1-b]-thiazol-6-yl)ethanone derived from 2-bromo-1-phenyl-1H-imidazole have shown moderate activity against kidney cancer cells (Potikha & Brovarets, 2020).

Proton Conduction in Supramolecular Structures

2-Bromo-1-phenyl-1H-imidazole derivatives have been used in synthesizing three-dimensional supramolecular complexes with proton conduction properties. These complexes have shown high conductivity values under certain conditions, indicating potential in proton conduction applications (Chen et al., 2018).

Mechanism of Action

Target of Action

Imidazole derivatives are known to be key components in a variety of functional molecules used in diverse applications . They are utilized in pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes .

Biochemical Pathways

Imidazole derivatives are known to influence a wide range of biochemical pathways due to their diverse range of applications .

Pharmacokinetics

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents , which may influence its bioavailability.

Result of Action

Imidazole derivatives are known to exhibit a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

The reaction conditions for the synthesis of imidazole derivatives can be mild enough for the inclusion of a variety of functional groups .

Safety and Hazards

2-Bromo-1-phenyl-1H-imidazole is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause respiratory irritation and can be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

Imidazole and its derivatives continue to be a rich source of chemical diversity and have a wide range of applications in medicinal chemistry. The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable, and the understanding from the development of the first blockbuster drug cimetidine explores all the chemical and biological concepts of imidazole in the context of research and development of new drugs.